Cas no 62412-30-0 (Cycloheptene, 1,2-bis(4-methylphenyl)-)

• Product Name: Cycloheptene, 1,2-bis(4-methylphenyl)-
• CAS No: 62412-30-0
• MF: C₂₁H₂₄
• MW: 276.415266036987
• CID: 445643
• PubChem ID: 12324010
• Update Time: 2025-04-19

Cycloheptene, 1,2-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptene, 1,2-bis(4-methylphenyl)-
• 1,2-bis(4-methylphenyl)cycloheptene
• 62412-30-0
• 1,2-Bis(4-methylphenyl)cyclohept-1-ene
• DTXSID40489113

• Inchi： 1S/C21H24/c1-16-8-12-18(13-9-16)20-6-4-3-5-7-21(20)19-14-10-17(2)11-15-19/h8-15H,3-7H2,1-2H3
• InChI Key： IMIIBHMAQQEIFD-UHFFFAOYSA-N
• SMILES： C1CCC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 276.18792
• Monoisotopic Mass: 276.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids